Cas no 1190311-36-4 (6-Trifluoromethyl-7-aza-2-oxindole)

• Product Name: 6-Trifluoromethyl-7-aza-2-oxindole
• CAS No: 1190311-36-4
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 3166782
• PubChem ID: 74891971
• Update Time: 2025-08-01

6-Trifluoromethyl-7-aza-2-oxindole Chemical and Physical Properties

Names and Identifiers

• 6-Trifluoromethyl-7-aza-2-oxindole
• CS-0338845
• 6-(Trifluoromethyl)-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
• 1190311-36-4
• 6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• 6-(trifluoromethyl)-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• 6-(trifluoromethyl)-1,3-dihydropyrrolo[2,3-b]pyridin-2-one

• Inchi： 1S/C8H5F3N2O/c9-8(10,11)5-2-1-4-3-6(14)13-7(4)12-5/h1-2H,3H2,(H,12,13,14)
• InChI Key： ZZLVVGGOPLVMFN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C(=N1)NC(C2)=O)(F)F

Computed Properties

• Exact Mass: 202.03539727Da
• Monoisotopic Mass: 202.03539727Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Trifluoromethyl-7-aza-2-oxindole

Introduction to 6-Trifluoromethyl-7-aza-2-oxindole (CAS No. 1190311-36-4)

6-Trifluoromethyl-7-aza-2-oxindole (CAS No. 1190311-36-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and aza functionalities, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 6-Trifluoromethyl-7-aza-2-oxindole.

The chemical structure of 6-Trifluoromethyl-7-aza-2-oxindole is composed of a 2-oxindole core with a trifluoromethyl group at the 6-position and an azabicyclic ring system at the 7-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity. The azabicyclic ring system further enhances the compound's structural complexity and pharmacological profile.

The synthesis of 6-Trifluoromethyl-7-aza-2-oxindole has been extensively studied in recent years. One common approach involves the reaction of a suitable indole derivative with a trifluoromethylating agent, followed by the introduction of the azabicyclic ring system through a series of well-defined chemical transformations. These synthetic routes are designed to optimize yield, purity, and scalability, making them suitable for both laboratory-scale synthesis and potential industrial production.

In terms of biological properties, 6-Trifluoromethyl-7-aza-2-oxindole has shown promising activity in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been reported to exhibit potent inhibitory effects on kinases, which are key targets in cancer therapy. Additionally, 6-Trifluoromethyl-7-aza-2-oxindole has shown anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis.

The pharmacokinetic properties of 6-Trifluoromethyl-7-aza-2-oxindole have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive molecule for further development in preclinical and clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Trifluoromethyl-7-aza-2-oxindole in various therapeutic contexts. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to explore its potential in treating specific diseases.

In addition to its therapeutic applications, 6-Trifluoromethyl-7-aza-2-oxindole has also found use as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an excellent probe for studying enzyme mechanisms and cellular processes. Researchers have utilized this compound to gain insights into the molecular basis of various diseases and to identify new targets for drug discovery.

The future prospects for 6-Trifluoromethyl-7-aza-2-oxindole are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specificity.

In conclusion, 6-Trifluoromethyl-7-aza-2-oxindole (CAS No. 1190311-36-4) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure, combined with its favorable biological properties, positions it as a promising candidate for further development in the pharmaceutical industry.